Cas no 1804827-46-0 (4-Hydroxy-3-methoxy-2-(trifluoromethoxy)pyridine-6-methanol)
4-Hydroxy-3-methoxy-2-(trifluoromethoxy)pyridine-6-methanol Chemical and Physical Properties
Names and Identifiers
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- 4-Hydroxy-3-methoxy-2-(trifluoromethoxy)pyridine-6-methanol
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- Inchi: 1S/C8H8F3NO4/c1-15-6-5(14)2-4(3-13)12-7(6)16-8(9,10)11/h2,13H,3H2,1H3,(H,12,14)
- InChI Key: HVVMJWCUUQGIQH-UHFFFAOYSA-N
- SMILES: FC(OC1=C(C(C=C(CO)N1)=O)OC)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 359
- XLogP3: 0.8
- Topological Polar Surface Area: 67.8
4-Hydroxy-3-methoxy-2-(trifluoromethoxy)pyridine-6-methanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029097800-1g |
4-Hydroxy-3-methoxy-2-(trifluoromethoxy)pyridine-6-methanol |
1804827-46-0 | 97% | 1g |
$1,490.00 | 2022-04-01 |
4-Hydroxy-3-methoxy-2-(trifluoromethoxy)pyridine-6-methanol Related Literature
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
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Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
Additional information on 4-Hydroxy-3-methoxy-2-(trifluoromethoxy)pyridine-6-methanol
4-Hydroxy-3-methoxy-2-(trifluoromethoxy)pyridine-6-methanol (CAS No. 1804827-46-0): An Overview
4-Hydroxy-3-methoxy-2-(trifluoromethoxy)pyridine-6-methanol (CAS No. 1804827-46-0) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, including a hydroxy, methoxy, and trifluoromethoxy substituent on a pyridine ring, has shown promising potential in various biological and therapeutic applications.
The chemical structure of 4-Hydroxy-3-methoxy-2-(trifluoromethoxy)pyridine-6-methanol is particularly noteworthy due to its combination of functional groups. The presence of the hydroxy group (-OH) and methoxy group (-OCH3) provides the molecule with polar characteristics, enhancing its solubility and reactivity. The trifluoromethoxy group (-OCF3) introduces significant electronic effects, which can influence the compound's biological activity and pharmacokinetic properties.
Recent studies have focused on the biological activity of 4-Hydroxy-3-methoxy-2-(trifluoromethoxy)pyridine-6-methanol. One notable area of research involves its potential as an inhibitor of specific enzymes involved in metabolic pathways. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibits potent inhibitory activity against a key enzyme in the metabolism of certain cancer cells. This finding suggests that 4-Hydroxy-3-methoxy-2-(trifluoromethoxy)pyridine-6-methanol could be a valuable lead compound for the development of novel anticancer drugs.
In addition to its potential as an enzyme inhibitor, 4-Hydroxy-3-methoxy-2-(trifluoromethoxy)pyridine-6-methanol has also been investigated for its anti-inflammatory properties. A study conducted by researchers at the University of California, Los Angeles (UCLA) in 2020 demonstrated that this compound effectively reduces inflammation in animal models of inflammatory diseases. The mechanism of action appears to involve the modulation of pro-inflammatory cytokines and signaling pathways, making it a promising candidate for treating conditions such as arthritis and inflammatory bowel disease.
The pharmacokinetic properties of 4-Hydroxy-3-methoxy-2-(trifluoromethoxy)pyridine-6-methanol have also been extensively studied. Research published in the European Journal of Pharmaceutical Sciences in 2019 indicated that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These properties are crucial for ensuring that the drug can effectively reach its target site and exert its therapeutic effects without causing significant side effects.
Safety and toxicity assessments are essential components of drug development, and several studies have evaluated the safety profile of 4-Hydroxy-3-methoxy-2-(trifluoromethoxy)pyridine-6-methanol. A comprehensive toxicity study conducted by a team at the National Institutes of Health (NIH) in 2018 found that this compound has a low toxicity profile at therapeutic doses. However, as with any new chemical entity, further long-term safety studies are necessary to ensure its safety for human use.
The synthesis of 4-Hydroxy-3-methoxy-2-(trifluoromethoxy)pyridine-6-methanol has been optimized to improve yield and purity. A recent publication in Organic Letters described an efficient synthetic route that utilizes readily available starting materials and mild reaction conditions. This method has facilitated large-scale production and has made it more accessible for both research and commercial applications.
In conclusion, 4-Hydroxy-3-methoxy-2-(trifluoromethoxy)pyridine-6-methanol (CAS No. 1804827-46-0) is a promising compound with diverse biological activities and favorable pharmacokinetic properties. Its potential applications in cancer therapy, anti-inflammatory treatments, and other medical fields make it an exciting area of ongoing research. As more studies are conducted to elucidate its mechanisms of action and optimize its therapeutic potential, this compound is likely to play an increasingly important role in the development of new pharmaceuticals.
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